Cas no 501006-40-2 (Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate)
501006-40-2 structure
Product Name:Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate
CAS No:501006-40-2
MF:C6H8N2O3
MW:156.139321327209
CID:933266
PubChem ID:322981
Update Time:2025-04-19
Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid methyl ester
- 1H-Pyrazole-3-acetic acid, 4,5-dihydro-5-oxo-, methyl ester
- methyl 2-(5-oxo-1,4-dihydropyrazol-3-yl)acetate
- DTXSID70314242
- methyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate
- 501006-40-2
- BVA00640
- NSC281683
- NSC-281683
- methyl2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate
- 1H-Pyrazole-3-acetic acid, 4,5-dihydro-5-oxo-, methyl ester
- Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate
-
- Inchi: 1S/C6H8N2O3/c1-11-6(10)3-4-2-5(9)8-7-4/h2-3H2,1H3,(H,8,9)
- InChI Key: MZUTZMLMSKQUJR-UHFFFAOYSA-N
- SMILES: O(C)C(CC1CC(NN=1)=O)=O
Computed Properties
- Exact Mass: 156.05349212g/mol
- Monoisotopic Mass: 156.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 67.8Ų
Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P841060-10mg |
Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate |
501006-40-2 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P841060-50mg |
Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate |
501006-40-2 | 50mg |
$ 230.00 | 2022-06-03 | ||
| TRC | P841060-100mg |
Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate |
501006-40-2 | 100mg |
$ 340.00 | 2022-06-03 | ||
| Chemenu | CM464673-1g |
1H-Pyrazole-3-acetic acid, 4,5-dihydro-5-oxo-, methyl ester |
501006-40-2 | 95%+ | 1g |
$841 | 2024-07-16 | |
| Enamine | EN300-51881-0.05g |
methyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate |
501006-40-2 | 95% | 0.05g |
$202.0 | 2023-02-10 | |
| Enamine | EN300-51881-0.1g |
methyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate |
501006-40-2 | 95% | 0.1g |
$301.0 | 2023-02-10 | |
| Enamine | EN300-51881-0.25g |
methyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate |
501006-40-2 | 95% | 0.25g |
$431.0 | 2023-02-10 | |
| Enamine | EN300-51881-0.5g |
methyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate |
501006-40-2 | 95% | 0.5g |
$679.0 | 2023-02-10 | |
| Enamine | EN300-51881-1.0g |
methyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate |
501006-40-2 | 95% | 1.0g |
$871.0 | 2023-02-10 | |
| Enamine | EN300-51881-2.5g |
methyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate |
501006-40-2 | 95% | 2.5g |
$1707.0 | 2023-02-10 |
Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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